Cas no 1057729-59-5 (1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]-)

• Product Name: 1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]-
• CAS No: 1057729-59-5
• MF: C₂₆H₂₉N₃O₃S
• MW: 463.591765165329
• CID: 5759746
• Update Time: 2025-07-17

1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]-

• Inchi： 1S/C26H29N3O3S/c1-2-29(25-14-8-12-23-11-6-7-13-24(23)25)26(30)21-27-16-18-28(19-17-27)33(31,32)20-15-22-9-4-3-5-10-22/h3-15,20H,2,16-19,21H2,1H3
• InChI Key： JTCZNSJDNIVLCS-UHFFFAOYSA-N
• SMILES： N1(CC(N(CC)C2=C3C(C=CC=C3)=CC=C2)=O)CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 640.9±65.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]-

Recent Advances in the Study of 1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]- (CAS: 1057729-59-5)

The compound 1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]- (CAS: 1057729-59-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a piperazine core and a sulfonylvinylphenyl moiety, has been the subject of several studies aimed at elucidating its biological activity and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-Piperazineacetamide derivatives to enhance their biological activity. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, achieving higher yields and purity compared to previous methods. The researchers emphasized the importance of the sulfonylvinylphenyl group in modulating the compound's interaction with target proteins, particularly in the context of kinase inhibition. This finding opens new avenues for the development of kinase inhibitors with improved selectivity and potency.

In addition to its synthetic advancements, the biological activity of 1-Piperazineacetamide has been extensively investigated. A recent in vitro study demonstrated its potent inhibitory effects on a range of cancer cell lines, including breast and lung cancer. The compound's mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings were further supported by molecular docking studies, which revealed strong binding affinities between the compound and specific kinase domains.

Pharmacokinetic studies have also shed light on the compound's potential as a drug candidate. A preclinical study conducted in rodent models reported favorable absorption and distribution profiles, with minimal off-target effects. However, challenges related to metabolic stability and clearance rates were identified, prompting ongoing research into structural modifications to address these limitations. These efforts are critical for advancing the compound toward clinical trials.

Beyond its anticancer potential, 1-Piperazineacetamide has shown promise in other therapeutic areas. For instance, a recent study explored its anti-inflammatory properties, revealing significant suppression of pro-inflammatory cytokines in murine models of rheumatoid arthritis. The compound's dual activity as both a kinase inhibitor and an anti-inflammatory agent positions it as a versatile candidate for multifactorial diseases.

In conclusion, the latest research on 1-Piperazineacetamide, N-ethyl-N-1-naphthalenyl-4-[(2-phenylethenyl)sulfonyl]- (CAS: 1057729-59-5) highlights its broad therapeutic potential and underscores the need for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in additional disease models. The compound's unique structural and functional attributes make it a compelling subject for ongoing research in chemical biology and drug development.